N-(2-Phenylethyl)naphthalen-1-amine

• CAS No.: 65021-64-9
• Molecular Formula: C18H17N
• Molecular Weight: 247.3 g/mol
• IUPAC Name: N-(2-phenylethyl)naphthalen-1-amine
• InChI: InChI=1S/C18H17N/c1-2-7-15(8-3-1)13-14-19-18-12-6-10-16-9-4-5-11-17(16)18/h1-12,19H,13-14H2
• InChI Key: GXSCPSMITCFJAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC2=CC=CC3=CC=CC=C32

Description

N-(2-Phenylethyl)naphthalen-1-amine is a useful research compound. Its molecular formula is C18H17N and its molecular weight is 247.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

122 parts of phenylethyl alcohol, 250 parts of α-naphthylamine and 10 parts of triphenyl phosphite are mixed and heated to 210° C. The elimination of water commences at this temperature. The mixture is heated to an internal temperature of 245° C in the course of 12 hours, after which the elimination of water has ended (33 parts of water). After removing excess amine and alcohol under reduced pressure, the N-(2'-phenylethyl)-1-naphthylamine distils at 225° - 230° C/5 mm Hg. 210 parts of N-(2'-phenylethyl)-1-naphthylamine (85% of theory) are obtained.

Synthesis routes and methods III

Procedure details

288 parts of β-naphthol, 9 parts of triphenyl phosphite and 270 parts of 2-phenylethylamine are heated to 180° C whilst stirring. The elimination of water commences at this temperature and has ended after 5 hours at an internal temperature of 240° C. 36 parts of water are collected in the water separator. After distilling off excess β-naphthol and amine under reduced pressure, 2-phenylethyl-naphthylamine distils, at a boiling point of 230° - 231° C/5 mm Hg. 479 parts of 2-phenylethyl-naphthylamine are obtained, corresponding to a yield of 97% of theory.